Cas no 1160260-18-3 (5-Chloro-2-(4-methylbenzyl)oxybenzoyl Chloride)

• Product Name: 5-Chloro-2-(4-methylbenzyl)oxybenzoyl Chloride
• CAS No: 1160260-18-3
• MF: C₁₅H₁₂Cl₂O₂
• MW: 295.160582542419
• MDL: MFCD12198006
• CID: 4682422
• Update Time: 2025-05-20

5-Chloro-2-(4-methylbenzyl)oxybenzoyl Chloride Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-[(4-methylbenzyl)oxy]benzoyl chloride
• 5-Chloro-2-((4-methylbenzyl)oxy)benzoyl chloride
• 5-chloro-2-[(4-methylphenyl)methoxy]benzoyl chloride
• STL508850
• BBL037167
• T3003
• benzoyl chloride, 5-chloro-2-[(4-methylphenyl)methoxy]-
• 5-Chloro-2-(4-methylbenzyl)oxybenzoyl Chloride

• MDL： MFCD12198006
• Inchi： 1S/C15H12Cl2O2/c1-10-2-4-11(5-3-10)9-19-14-7-6-12(16)8-13(14)15(17)18/h2-8H,9H2,1H3
• InChI Key： VBFOIZFKLYQZBJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C(=O)Cl)C=1)OCC1C=CC(C)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 301
• Topological Polar Surface Area: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 5-Chloro-2-(4-methylbenzyl)oxybenzoyl Chloride

Professional Introduction to 5-Chloro-2-(4-methylbenzyl)oxybenzoyl Chloride (CAS No. 1160260-18-3)

5-Chloro-2-(4-methylbenzyl)oxybenzoyl Chloride, with the CAS number 1160260-18-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, featuring a chloro substituent and an 4-methylbenzyloxy group on a benzoyl chloride backbone, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The structure of 5-Chloro-2-(4-methylbenzyl)oxybenzoyl Chloride consists of a benzoyl chloride moiety, which is highly reactive and commonly utilized in the formation of amide and ester bonds. The presence of the chloro group enhances its reactivity, particularly in nucleophilic substitution reactions, while the 4-methylbenzyloxy group introduces steric hindrance and electronic effects that can influence the compound's overall behavior in synthetic pathways.

In recent years, this compound has been explored in the development of novel pharmaceutical agents. Its reactivity makes it an excellent candidate for constructing complex molecular architectures, which are often required in drug design. For instance, researchers have leveraged its benzoyl chloride functionality to create derivatives with potential applications in anti-inflammatory and antimicrobial therapies. The 4-methylbenzyloxy group, on the other hand, has been found to modulate the pharmacokinetic properties of resultant compounds, enhancing their stability and bioavailability.

The pharmaceutical industry has shown particular interest in derivatives of 5-Chloro-2-(4-methylbenzyl)oxybenzoyl Chloride due to its ability to serve as a versatile building block. Recent studies have demonstrated its utility in synthesizing inhibitors targeting specific enzymatic pathways involved in diseases such as cancer and neurodegenerative disorders. The chloro-substituted benzoyl chloride core allows for facile introduction of various pharmacophores, enabling fine-tuning of biological activity.

chloro and 4-methylbenzyloxy groups, contribute to its versatility as a synthetic intermediate. The ongoing exploration of its derivatives continues to yield promising results in drug discovery and material science, underscoring its importance in modern chemistry.